Cas no 926188-59-2 (2-methylpiperidine-1-sulfonyl chloride)

• Product Name: 2-methylpiperidine-1-sulfonyl chloride
• CAS No: 926188-59-2
• MF: C₆H₁₂ClNO₂S
• MW: 197.68297958374
• MDL: MFCD08443258
• CID: 4665303
• Update Time: 2025-10-30

2-methylpiperidine-1-sulfonyl chloride Chemical and Physical Properties

Names and Identifiers

• 1-Piperidinesulfonyl chloride, 2-methyl-
• 2-methylpiperidine-1-sulfonyl chloride

• MDL： MFCD08443258
• Inchi： 1S/C6H12ClNO2S/c1-6-4-2-3-5-8(6)11(7,9)10/h6H,2-5H2,1H3
• InChI Key： YWRRIROUSRSMDL-UHFFFAOYSA-N
• SMILES： N1(S(Cl)(=O)=O)CCCCC1C

Additional information on 2-methylpiperidine-1-sulfonyl chloride

Introduction to 2-methylpiperidine-1-sulfonyl chloride (CAS No. 926188-59-2)

2-methylpiperidine-1-sulfonyl chloride is a specialized organic compound that has garnered significant attention in the field of pharmaceutical and chemical research due to its versatile applications. This compound, identified by the Chemical Abstracts Service Number (CAS No.) 926188-59-2, serves as a crucial intermediate in the synthesis of various bioactive molecules. Its unique structural properties, characterized by a sulfonyl chloride functional group attached to a piperidine ring with a methyl substituent, make it an invaluable building block for medicinal chemists and researchers exploring novel therapeutic agents.

The significance of 2-methylpiperidine-1-sulfonyl chloride lies in its ability to participate in nucleophilic substitution reactions, allowing for the facile introduction of diverse functional groups into molecular frameworks. This reactivity has been leveraged in the development of drug candidates targeting a range of diseases, including neurological disorders, infectious diseases, and cancer. The compound's stability under various reaction conditions further enhances its utility in synthetic protocols, making it a preferred choice for industrial-scale applications.

In recent years, advancements in computational chemistry and molecular modeling have highlighted the potential of 2-methylpiperidine-1-sulfonyl chloride as a key intermediate in designing small-molecule inhibitors. For instance, studies have demonstrated its role in the synthesis of potent kinase inhibitors, which are critical in oncology research. The sulfonyl chloride moiety provides a robust scaffold for hydrogen bonding interactions with biological targets, improving binding affinity and selectivity. This has spurred interest among academic institutions and pharmaceutical companies looking to develop next-generation therapeutics.

Moreover, the incorporation of the methyl group in the piperidine ring influences the electronic properties of the molecule, affecting its solubility and metabolic stability. These characteristics are particularly important when designing drugs intended for oral administration or localized delivery systems. Researchers have exploited these properties to create prodrugs that enhance bioavailability while minimizing side effects. The compound's compatibility with green chemistry principles has also been explored, with efforts focused on optimizing synthetic routes to reduce waste and energy consumption.

The pharmaceutical industry has seen increasing demand for 2-methylpiperidine-1-sulfonyl chloride due to its role in producing peptidomimetics—molecules that mimic the structure and function of peptides without their drawbacks. Peptidomimetics are gaining traction as they offer improved pharmacokinetic profiles compared to natural peptides. The sulfonyl chloride group facilitates the formation of amide bonds, which are essential for constructing these complex molecules. This has opened new avenues for treating conditions such as inflammation, pain, and autoimmune diseases.

Recent clinical trials have showcased promising results using derivatives of 2-methylpiperidine-1-sulfonyl chloride in treating neurological disorders. The compound's ability to cross the blood-brain barrier has been particularly noteworthy, making it a candidate for developing treatments for neurodegenerative diseases like Alzheimer's and Parkinson's. Researchers have also investigated its potential in combination therapies, where it acts as a precursor for multi-targeted drugs that address multiple aspects of a disease simultaneously.

The chemical synthesis of 2-methylpiperidine-1-sulfonyl chloride involves multi-step processes that require precise control over reaction conditions to ensure high yield and purity. Advances in catalytic methods have enabled more efficient production methods, reducing costs and environmental impact. For example, transition metal-catalyzed reactions have been employed to streamline the introduction of the sulfonyl chloride group onto the piperidine backbone. Such innovations align with global trends toward sustainable chemistry practices.

The compound's role extends beyond pharmaceuticals into agrochemicals and material science. In agrochemical research, derivatives of 2-methylpiperidine-1-sulfonyl chloride have been investigated for their potential as herbicides and fungicides due to their ability to interfere with essential biological pathways in pests. Similarly, in material science, its structural motifs inspire the design of novel polymers with enhanced mechanical properties or specific electronic characteristics.

Looking ahead, future research on 2-methylpiperidine-1-sulfonyl chloride is likely to focus on expanding its applications through interdisciplinary collaborations between chemists, biologists, and pharmacologists. The integration of artificial intelligence (AI) into drug discovery pipelines promises to accelerate the identification of new derivatives with improved pharmacological profiles. Additionally, green chemistry initiatives will continue to drive innovation in synthetic methodologies, ensuring that production processes remain environmentally responsible.

In conclusion,2-methylpiperidine-1-sulfonyl chloride (CAS No. 926188-59-2) stands as a cornerstone in modern chemical synthesis and drug development. Its versatility as an intermediate has enabled breakthroughs across multiple sectors, from medicine to agriculture and materials science. As research progresses，this compound will undoubtedly continue to play a pivotal role in shaping the future of chemical innovation.